3-[3-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]diazirin-3-yl]propanoic acid

• IUPAC Name: 3-[3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]diazirin-3-yl]propanoic acid
• InChI: InChI=1S/C11H19N3O4/c1-10(2,3)18-9(17)12-7-6-11(13-14-11)5-4-8(15)16/h4-7H2,1-3H3,(H,12,17)(H,15,16)
• InChI Key: RNLSZNAODQDGQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1(N=N1)CCC(=O)O
• Molecular Formula: C11H19N3O4
• Molecular Weight: 257.29 g/mol
• CAS RN: 2138087-47-3

Description

3-[3-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]diazirin-3-yl]propanoic acid is a useful research compound. Its molecular formula is C11H19N3O4 and its molecular weight is 257.29. The purity is usually 95%.
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Scientific Research Applications

Thermal Decomposition and Reaction Kinetics

The study of diazirines like 3-(3-methyldiazirin-3-yl)propanoic acid has provided valuable insights into their thermal decomposition mechanisms. This research is critical for understanding the stability and reactivity of diazirines under various conditions. The thermolysis of these compounds in solution has shown that the reactions are unimolecular, fitting linear Arrhenius plots. Major products from these decompositions are alkenes derived from corresponding carbenes, with rate data confirming that diazirine thermolysis involves ring opening to a complex followed by nitrogen loss or isomerization to a diazo compound (Stevens et al., 1990).

Synthetic Pathways and Catalysis

Research has explored the synthesis of compounds via reactions that could potentially involve 3-[3-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]diazirin-3-yl]propanoic acid or similar structures. Studies include the efficient synthesis of N-substituted 1,3-oxazinan-2-ones through one-pot reactions, highlighting a method that could be applicable for creating a variety of synthetic intermediates with potential uses in pharmaceuticals and materials science (Trifunović et al., 2010). Additionally, the catalysis of organic reactions by methylrhenium trioxide demonstrates the versatility of diazo compounds in synthetic chemistry, offering pathways for carbene transfer and cycloaddition reactions which are fundamental in creating complex organic structures (Zhu & Espenson, 1996).

Enzymatic Synthesis and Chiral Separations

The enzymatic synthesis of chiral compounds using racemic mixtures as substrates has shown the potential for producing highly enantiomerically enriched products. This approach can be applied to the synthesis of 3-heteroaryl-3-hydroxypropanoic acids, demonstrating the importance of precise enzymatic control in producing compounds of high optical purity, which is crucial for the pharmaceutical industry (Brem et al., 2010).

Photochemical Reactions and Material Synthesis

The photochemical reactions of cycloalkanones and related compounds in alcoholic solutions have been explored, revealing mechanisms for forming ω-substituted esters through reactions that may involve intermediates related to the core structure of this compound. These studies contribute to our understanding of photochemical processes in organic synthesis, which can be harnessed for creating novel materials and drugs (Tokuda et al., 1978).